Cas no 2259315-67-6 (methyl-d3 5-bromopyrimidine-2-carboxylate-4,6-d2)

• Product Name: methyl-d3 5-bromopyrimidine-2-carboxylate-4,6-d2
• CAS No: 2259315-67-6
• MF: C₆H₅BrN₂O₂
• MW: 222.05090880394
• CID: 6821049
• PubChem ID: 172401528
• Update Time: 2025-03-01

methyl-d3 5-bromopyrimidine-2-carboxylate-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2259315-67-6
• methyl-d3 5-bromopyrimidine-2-carboxylate-4,6-d2
• CS-22067

• Inchi： 1S/C6H5BrN2O2/c1-11-6(10)5-8-2-4(7)3-9-5/h2-3H,1H3/i1D3,2D,3D
• InChI Key： XILAKTMDKMVJQV-RHIBPKLGSA-N
• SMILES： BrC1C([2H])=NC(C(=O)OC([2H])([2H])[2H])=NC=1[2H]

Computed Properties

• Exact Mass: 220.98482Da
• Monoisotopic Mass: 220.98482Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.1Ų